Cas no 1499746-37-0 (3-(3-Methylbutyl)azetidin-3-ol)

• Product Name: 3-(3-Methylbutyl)azetidin-3-ol
• CAS No: 1499746-37-0
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5776805
• PubChem ID: 65919425
• Update Time: 2025-06-12

3-(3-Methylbutyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• AKOS015261115
• 1499746-37-0
• EN300-1248202
• 3-(3-methylbutyl)azetidin-3-ol
• 3-(3-Methylbutyl)azetidin-3-ol

• Inchi： 1S/C8H17NO/c1-7(2)3-4-8(10)5-9-6-8/h7,9-10H,3-6H2,1-2H3
• InChI Key： UVPMUPUVGAKYQC-UHFFFAOYSA-N
• SMILES： OC1(CNC1)CCC(C)C

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3-(3-Methylbutyl)azetidin-3-ol

Introduction to 3-(3-Methylbutyl)azetidin-3-ol (CAS No. 1499746-37-0)

3-(3-Methylbutyl)azetidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 1499746-37-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This azetidine derivative has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound features a six-membered heterocyclic ring with an alcohol functional group at the 3-position, flanked by a bulky 3-methylbutyl side chain, which imparts distinct physicochemical properties and reactivity patterns.

The 3-methylbutyl substituent enhances the lipophilicity of the molecule, making it a candidate for oral bioavailability and membrane permeability optimization. This characteristic is particularly valuable in drug design, where modulating solubility and distribution profiles is critical for therapeutic efficacy. The azetidine core itself is a versatile scaffold, frequently employed in the synthesis of bioactive molecules due to its ability to mimic more complex cyclic systems while maintaining synthetic accessibility.

Recent advancements in computational chemistry have highlighted 3-(3-Methylbutyl)azetidin-3-ol as a promising intermediate in the development of novel pharmacophores. Studies utilizing molecular docking simulations have demonstrated its potential interaction with various biological targets, including enzymes and receptors implicated in metabolic disorders and inflammatory pathways. The bulky side chain not only influences binding affinity but also provides steric hindrance, which can be exploited to improve selectivity over off-target interactions.

In the context of modern drug discovery, the synthesis of 3-(3-Methylbutyl)azetidin-3-ol has been refined through catalytic methods that enhance yield and purity. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling or copper-assisted cyclization, have enabled efficient construction of the azetidine ring system. These methodologies align with green chemistry principles by reducing waste and energy consumption, aligning with industry trends toward sustainable pharmaceutical production.

The pharmacological potential of this compound has been explored in preclinical studies focusing on its role as a precursor for analog synthesis. Researchers have investigated modifications to the 3-methylbutyl group to assess effects on metabolic stability and pharmacokinetic behavior. For instance, introducing fluorine atoms or other electronegative substituents has been shown to modulate receptor binding kinetics, offering insights into structure-activity relationships (SAR). Such investigations underscore the compound’s utility as a building block for next-generation therapeutics.

Emerging applications of 3-(3-Methylbutyl)azetidin-3-ol extend beyond traditional small-molecule drug development. Its structural motif has been incorporated into peptidomimetics designed to emulate natural bioactive peptides with improved stability and bioavailability. The azetidine ring’s rigidity provides a scaffold that can mimic peptide conformational constraints while allowing functional group diversification. This approach has opened new avenues in antiviral and anticancer research, where mimicking peptide targets offers advantages over traditional small molecules.

The synthetic versatility of CAS No. 1499746-37-0 has also attracted interest from academic laboratories exploring novel reaction pathways. For example, asymmetric synthesis strategies have been employed to introduce enantioselectivity into derivatives of this compound, enabling the production of enantiomerically pure forms for stereochemical studies. Such efforts contribute to a deeper understanding of chirality’s role in biological activity and provide tools for developing enantiopure drugs with enhanced therapeutic profiles.

Industrial-scale production considerations for 3-(3-Methylbutyl)azetidin-3-ol emphasize process optimization and scalability. Continuous flow chemistry techniques have been adapted to streamline its synthesis, reducing batch-to-batch variability and improving reproducibility. These innovations are critical for transitioning laboratory-scale discoveries into commercialized products, ensuring consistent supply chains for pharmaceutical manufacturers worldwide.

The compound’s role in interdisciplinary research continues to expand as scientists integrate computational modeling with experimental validation. High-throughput screening (HTS) campaigns leveraging virtual screening methods have identified CAS No. 1499746-37-0 derivatives with promising anti-inflammatory properties. Such findings highlight its potential as a lead compound or intermediate in programs targeting chronic diseases characterized by aberrant inflammatory responses.

Future directions for research on this molecule may include exploring its incorporation into nucleoside analogs or exploring its behavior under biodegradability assays. The balance between lipophilicity conferred by the 3-methylbutyl group and hydrophilicity from the alcohol moiety makes it an intriguing candidate for studying environmental fate alongside its pharmacological applications. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its therapeutic promise.